Cas no 2172152-51-9 (5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)

• Product Name: 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• CAS No: 2172152-51-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5959872
• PubChem ID: 165804835
• Update Time: 2025-06-11

5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• 2172152-51-9
• 5-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
• EN300-1496272

• Inchi： 1S/C27H32N2O5/c1-17(7-6-12-26(31)32)28-25(30)15-24(18-13-14-18)29-27(33)34-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,17-18,23-24H,6-7,12-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： FBVOXCLWUWPSOM-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NC(C)CCCC(=O)O)=O)C1CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid

Recent Advances in the Study of 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS: 2172152-51-9)

The compound 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS: 2172152-51-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a bioactive compound in drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes solid-phase peptide synthesis (SPPS) techniques. The researchers highlighted the importance of the Fmoc group in protecting the amino functionality during synthesis, which significantly improved the overall yield and purity of the final product. This advancement is expected to facilitate further pharmacological studies and scale-up production.

In addition to synthetic improvements, recent investigations have explored the biological activity of this compound. Preliminary in vitro studies have demonstrated its potential as a modulator of specific protein-protein interactions (PPIs) involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid exhibited selective inhibition of the NF-κB signaling pathway, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant for the development of new therapeutics for chronic inflammatory diseases.

Further research has also delved into the pharmacokinetic properties of this compound. A recent pharmacokinetic study conducted in rodent models revealed favorable absorption and distribution profiles, with moderate bioavailability. However, the study also identified challenges related to metabolic stability, prompting ongoing efforts to design derivatives with improved pharmacokinetic properties. These efforts are crucial for advancing the compound toward preclinical and clinical development.

Looking ahead, the potential applications of 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid extend beyond anti-inflammatory therapy. Emerging evidence suggests its utility in targeted drug delivery systems, particularly in the context of peptide-based therapeutics. The Fmoc group, in particular, offers opportunities for further functionalization, enabling the development of conjugates with enhanced targeting capabilities. Researchers are actively exploring these avenues, with several patents filed in 2023 highlighting innovative approaches to leverage this compound's unique properties.

In conclusion, the recent advancements in the study of 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid underscore its potential as a versatile scaffold in drug discovery. From improved synthetic methods to promising biological activity, this compound represents a compelling area of research with broad implications for the pharmaceutical industry. Future studies will likely focus on addressing the remaining challenges, such as metabolic stability, while exploring new therapeutic applications.